N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide

• Molecular Formula: C16H16ClNO5S
• Molecular Weight: 369.8 g/mol
• IUPAC Name: 2-(benzenesulfonyl)-N-(5-chloro-2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO5S/c1-22-14-9-15(23-2)13(8-12(14)17)18-16(19)10-24(20,21)11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: FZVLAVIPIHZXKA-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=O)CS(=O)(=O)C2=CC=CC=C2)Cl)OC

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide, also known as CDMPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide is not fully understood, but it is believed to act as a histone deacetylase inhibitor. Histone deacetylases are enzymes that play a role in gene expression and are often overexpressed in cancer cells. By inhibiting these enzymes, N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide may be able to reduce the growth of cancer cells.
Biochemical and Physiological Effects:
N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide has been shown to have a variety of biochemical and physiological effects. In addition to its potential anti-cancer and anti-inflammatory effects, N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide has also been shown to have antioxidant properties and to increase the expression of certain genes involved in neuronal survival.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide has been shown to be relatively stable under a variety of conditions. However, one limitation of using N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several potential future directions for research on N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide. One area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide and to identify potential side effects or limitations of its use. Finally, N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide may also have applications in other fields of research, such as epigenetics and gene therapy.

Synthesis Methods

N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide can be synthesized through a multistep process involving the reaction of 5-chloro-2,4-dimethoxyaniline with phenylsulfonyl chloride and potassium carbonate. The resulting product is then reacted with acetic anhydride to form N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide.

Scientific Research Applications

N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurodegenerative diseases. Studies have shown that N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide can inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, N-(5-chloro-2,4-dimethoxyphenyl)-2-(phenylsulfonyl)acetamide has been shown to have neuroprotective effects in models of Parkinson's disease and Alzheimer's disease.